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Compound of Interest

Compound Name: LUF6000

Cat. No.: B1675415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical in vivo efficacy studies of

LUF6000, a positive allosteric modulator of the A3 adenosine receptor (A3AR). The data herein

is primarily derived from a key study by Cohen et al. (2014), which demonstrated the anti-

inflammatory properties of LUF6000 in three distinct animal models of inflammatory disease.[1]

Core Concept: Mechanism of Action
LUF6000 is an allosteric compound that modulates the A3AR, enhancing the binding affinity of

the endogenous ligand, adenosine.[1] This is particularly relevant in inflammatory and tumor

sites where adenosine levels are elevated.[1] LUF6000 does not activate the A3AR on its own,

suggesting a safer profile than direct agonists.[1] Its anti-inflammatory effects are mediated

through the downregulation of key signaling pathways, including the NF-κB and Jak-2/STAT-1

pathways.[1]

Below is a diagram illustrating the proposed signaling pathway for LUF6000's anti-inflammatory

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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